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Compound Name: 2-Phenoxyethyl propionate

CAS No.: 23495-12-7

Cat. No.: B1207134

Get Quote

An In-Depth Technical Guide to 2-Phenoxyethyl propionate

Executive Summary: This technical guide provides a comprehensive overview of 2-
Phenoxyethyl propionate (CAS No. 23495-12-7), a significant aroma chemical utilized

extensively in the fragrance and cosmetic industries. The document delineates its chemical

identity, physicochemical properties, general synthesis pathway, and analytical characterization

methods. A core focus is placed on its application as a fragrance ingredient, where it functions

as a modifier and fixative. Furthermore, this guide synthesizes critical safety and toxicological

data, primarily from the Research Institute for Fragrance Materials (RIFM), to provide a

thorough risk assessment profile. This document is intended for researchers, chemists, and

product development professionals who require in-depth technical knowledge of this

compound.

Introduction
2-Phenoxyethyl propionate is an aryl alkyl alcohol simple acid ester (AAASAE), a class of

compounds valued for their olfactory properties.[1] It is synthesized from 2-phenoxyethanol and

propionic acid. Its primary utility is found in the formulation of fragrances, where it imparts a

mild, sweet, floral-fruity aroma with rosy, honey-like, and slightly herbaceous undertones.[2][3]

Beyond its scent profile, it serves as a versatile blending agent and fixative, enhancing the
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stability, tenacity, and diffusion of other fragrance components in a wide array of consumer

products.[2]

Chemical Identification and Physicochemical
Properties
Accurate identification is paramount in scientific research and industrial application. The

Chemical Abstracts Service (CAS) has assigned the number 23495-12-7 to 2-Phenoxyethyl
propionate.[4][5] This unique identifier distinguishes it from all other chemical substances.

Diagram: Chemical Structure of 2-Phenoxyethyl
propionate
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Caption: Structure of 2-Phenoxyethyl propionate (C₁₁H₁₄O₃).

The key physicochemical properties of 2-Phenoxyethyl propionate are summarized in the

table below for easy reference.

Property Value Source

CAS Number 23495-12-7 [4][5]

EINECS Number 245-692-7 [5][6]

FEMA Number 4618 [5][6]

Molecular Formula C₁₁H₁₄O₃ [2][4]

Molecular Weight 194.23 g/mol [2][4]

Appearance Colorless clear liquid [5][6]

Boiling Point 262 - 269.72 °C at 760 mmHg [2][4][6]

Flash Point >93 °C (>200 °F) [4][5]

Specific Gravity 1.076 - 1.084 @ 20 °C [4][5][6]

Water Solubility 283.6 mg/L (estimated) [4][6]

Log Kₒw (o/w) 2.26 - 2.6 (estimated) [4][6]

Synthesis and Manufacturing
From a chemical standpoint, 2-Phenoxyethyl propionate is synthesized via the esterification

of 2-phenoxyethanol with propionic acid. This reaction is typically catalyzed by a strong acid.

The process involves the removal of water to drive the equilibrium towards the formation of the

ester product.

Diagram: General Synthesis Pathway via Fischer
Esterification
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Caption: Fischer esterification of 2-phenoxyethanol and propionic acid.

The causality behind this choice of reaction is its efficiency and the relative availability of the

starting materials. Post-reaction, the crude product is purified, typically through distillation, to

remove unreacted starting materials, the catalyst, and the water byproduct, ensuring the final

product meets the high purity standards (typically >98%) required for fragrance applications.[5]

[6]

Analytical Characterization
To ensure identity and purity, several analytical techniques are employed. The choice of

method is dictated by the need to separate the analyte from a potentially complex matrix and

provide unambiguous structural confirmation.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the definitive method for the identification and quantification of volatile and semi-

volatile compounds like 2-Phenoxyethyl propionate. The gas chromatograph separates the

components of a sample, and the mass spectrometer provides detailed mass fragmentation

patterns, which act as a molecular fingerprint.

Exemplary GC-MS Protocol:
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Sample Preparation: Dilute the sample in a suitable solvent (e.g., ethanol or hexane) to a

concentration of approximately 100 ppm.

GC Separation:

Injector: Split/splitless, 250 °C.

Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is chosen for its

ability to separate compounds based on boiling point.

Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and

hold for 5 minutes. This temperature ramp ensures separation of components with varying

volatilities.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

MS Detection:

Ionization: Electron Ionization (EI) at 70 eV. This standard energy level ensures

fragmentation patterns are consistent and comparable to library spectra.[7]

Mass Range: Scan from m/z 40 to 400.

Data Analysis: Compare the obtained mass spectrum and retention time with a certified

reference standard and established spectral libraries (e.g., NIST, Wiley). Key fragments for

2-phenoxyethyl propionate would be expected, including the molecular ion peak if stable

enough.[7]

Ultraviolet-Visible (UV/Vis) Spectroscopy
UV/Vis spectroscopy is used to assess the potential for phototoxicity.[4] A compound that

absorbs significantly in the UVA/UVB range (290-400 nm) may have the potential to cause

light-induced adverse effects.

Exemplary UV/Vis Protocol:

Sample Preparation: Prepare a solution of known concentration in a UV-transparent solvent

like ethanol.
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Measurement: Scan the sample from 200 to 800 nm using a dual-beam spectrophotometer,

using the solvent as a blank for baseline correction.

Analysis: For 2-Phenoxyethyl propionate, spectra indicate no significant absorbance

between 290 and 700 nm under neutral and acidic conditions.[4] A minor absorbance under

basic conditions was noted, but the molar absorption coefficient was well below the

benchmark of concern (1000 L mol⁻¹ cm⁻¹), indicating a low risk for phototoxicity or

photoallergenicity.[4]

Applications in Industry
The primary application for 2-Phenoxyethyl propionate is as a fragrance ingredient in a wide

range of products.[1][2]

Fine Fragrances: Used to add warmth, sweetness, and complexity to floral (especially rose)

and fruity accords. It acts as a bridge between top and heart notes.[3]

Cosmetics & Personal Care: Its gentle floral-fruity scent enhances the sensory experience of

products like creams, lotions, deodorants, and soaps. Its stability across a wide pH range

makes it suitable for many formulation types.[2]

Home & Fabric Care: Due to its thermal and alkaline stability, it is effective in fabric

softeners, air fresheners, and household cleaners, providing a persistent fresh floral scent.[2]

Safety and Toxicology
The safety of fragrance ingredients is rigorously evaluated. The Research Institute for

Fragrance Materials (RIFM) has published a safety assessment for 2-Phenoxyethyl
propionate.[4] The assessment relies on a combination of available data for the material itself

and, where necessary, data from structurally similar compounds (a process known as read-

across).

Diagram: Toxicological Safety Assessment Workflow
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Caption: Workflow for safety assessment using direct and read-across data.
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Genotoxicity: No studies are available for 2-phenoxyethyl propionate itself. However,

based on read-across to phenethyl isobutyrate, it does not present a concern for genotoxic

potential.[4]

Repeated Dose Toxicity: No specific data exists for this compound. A read-across to 2-

phenoxyethyl isobutyrate (CAS 103-60-6) established a No Observed Adverse Effect Level

(NOAEL) of 1000 mg/kg/day in a dermal study, indicating low toxicity.[4]

Skin Sensitization: Based on the weight of evidence from structural analysis and read-across

to 2-phenoxyethyl isobutyrate, 2-phenoxyethyl propionate is not considered a skin

sensitizer at current use levels.[4]

Phototoxicity/Photoallergenicity: As determined by UV/Vis spectral analysis, the compound

does not absorb significantly in the relevant UV range and is not expected to be a

phototoxicant or photoallergen.[4]

Reproductive Toxicity: No data is available. However, the total systemic exposure is below

the Threshold of Toxicological Concern (TTC) for a Cramer Class II material, indicating a low

probability of reproductive effects at current use levels.[4]

Regulatory Information
2-Phenoxyethyl propionate is recognized by several regulatory and industry bodies. It is

listed by the Flavor and Extract Manufacturers Association (FEMA) under number 4618.[5][6]

While it has been used as a flavoring substance, the FDA has noted it is no longer providing for

the use of certain synthetic flavoring substances, which may include this compound in some

contexts.[5][6] It is registered under the European Union's REACH regulations.

Conclusion
2-Phenoxyethyl propionate, identified by CAS number 23495-12-7, is a well-characterized

aroma chemical with significant value in the fragrance and consumer product industries. Its

synthesis is straightforward, and its purity can be reliably confirmed using standard analytical

methods like GC-MS. The comprehensive safety assessment, leveraging both direct and read-

across data, supports its continued safe use at current industry-reported levels, demonstrating

a low risk for skin sensitization, genotoxicity, and other significant toxicological endpoints. This
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guide provides the foundational technical knowledge necessary for its effective and safe

application in research and product development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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